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Compound of Interest

Compound Name:
2-(Bromomethyl)-6-

methoxynaphthalene

Cat. No.: B1277505 Get Quote

This document provides comprehensive safety, handling, and disposal protocols for 2-
(Bromomethyl)-6-methoxynaphthalene, designed for laboratory and drug development

professionals. The following procedures are critical for ensuring personnel safety and

environmental compliance.

Disclaimer: The safety data presented is compiled from safety data sheets (SDS) for closely

related chemical structures, such as 2-Bromo-6-methoxynaphthalene, due to limited specific

data for 2-(Bromomethyl)-6-methoxynaphthalene (CAS 73022-40-9). Users must conduct a

site-specific risk assessment and consult their institution's Environmental Health & Safety

(EHS) department.

Essential Safety and Hazard Information
2-(Bromomethyl)-6-methoxynaphthalene and its analogs are classified as hazardous

materials. Key hazards include:

Acute Toxicity: Harmful if swallowed.[1][2]

Skin Corrosion/Irritation: Causes skin irritation and may cause burns.[1][3]

Eye Damage/Irritation: Causes serious eye irritation or burns.[1][3]

Respiratory Irritation: May cause respiratory tract irritation.[1][3]
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Immediate first aid measures are required in case of exposure. In case of contact with eyes or

skin, flush immediately with copious amounts of water for at least 15 minutes and seek medical

aid.[3][4] If inhaled, move to fresh air.[1][4] If swallowed, rinse mouth with water and seek

immediate medical attention.[4]

Chemical and Physical Properties
The following table summarizes the key quantitative data for a closely related analog, 2-Bromo-

6-methoxynaphthalene (CAS 5111-65-9), which should be considered representative for

handling and storage purposes.

Property Value Source

Molecular Formula
C₁₂H₁₁BrO (for CAS 73022-40-

9)
ChemScene[5]

BrC₁₀H₆OCH₃ (for CAS 5111-

65-9)
Sigma-Aldrich[2]

Molecular Weight
251.12 g/mol (for CAS 73022-

40-9)
ChemScene[5]

237.09 g/mol (for CAS 5111-

65-9)
Sigma-Aldrich[2]

Appearance Solid Fisher Scientific[1]

Melting Point 106-109 °C Sigma-Aldrich[2]

Water Solubility Insoluble Fisher Scientific[6]

Storage Class 11 (Combustible Solids) Sigma-Aldrich[2]

Water Hazard Class
WGK 3 (Highly hazardous to

water)
Sigma-Aldrich[2]

Detailed Disposal and Handling Protocols
Adherence to proper disposal procedures is mandatory to prevent environmental contamination

and ensure regulatory compliance. This substance must be treated as hazardous waste.
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Protocol 1: Chemical Waste Disposal
Objective: To safely collect and dispose of 2-(Bromomethyl)-6-methoxynaphthalene waste in

accordance with hazardous waste regulations.

Materials:

Designated hazardous waste container (compatible, sealed)

Hazardous waste labels

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Procedure:

Classification: This chemical must be classified as a hazardous waste. Chemical waste

generators are responsible for consulting local, regional, and national regulations to ensure

complete and accurate classification.[1][6]

Segregation: Do not mix this waste with non-hazardous materials. It is incompatible with

strong bases and oxidizing agents.[1]

Collection:

Collect all solid waste, including contaminated consumables (e.g., weigh boats, gloves,

wipes), in a designated, compatible, and clearly labeled hazardous waste container.

The container must be kept tightly sealed except when adding waste.[7]

Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name

"2-(Bromomethyl)-6-methoxynaphthalene," and any associated hazard symbols (e.g.,

Harmful, Irritant).

Storage: Store the sealed waste container in a designated satellite accumulation area. This

area should be cool, dry, and well-ventilated, away from incompatible materials.[8]

Disposal Arrangement:
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Contact your institution's EHS department to arrange for pickup by a licensed disposal

company.[4]

The recommended disposal method is incineration in a chemical incinerator equipped with

a scrubber to neutralize hydrogen bromide gas produced during combustion.[4]

Crucially, do not dispose of this chemical down the drain or in regular trash.[1][4]

Protocol 2: Accidental Spill Cleanup
Objective: To safely contain, clean, and dispose of a spill of 2-(Bromomethyl)-6-
methoxynaphthalene.

Materials:

Full PPE: N95 dust mask, safety goggles, chemical-resistant gloves, lab coat or suit.[2][4]

Spill cleanup kit (absorbent pads, inert absorbent material like sand or vermiculite)

Shovel or scoop

Sealable container for disposal

Procedure:

Evacuate and Ventilate: Ensure the area is well-ventilated.[3][4] If the spill is large, evacuate

the immediate area.

Don PPE: Before approaching the spill, put on all required personal protective equipment.[4]

Containment: Prevent the spill from spreading or entering drains.[4]

Cleanup:

Gently sweep or shovel the solid material.[1][4] Avoid generating dust.[3][4][6]

Place the swept-up material and any contaminated cleaning supplies into a suitable,

sealed container for disposal.[4][6]
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Decontamination: Clean the spill area with an appropriate solvent or detergent and water,

collecting the cleaning materials as hazardous waste.

Disposal: Label the container with spill debris as hazardous waste and arrange for disposal

following the procedure in Protocol 1.

Visual Workflow for Disposal
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of 2-(Bromomethyl)-6-methoxynaphthalene.
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Caption: Workflow for the safe collection, storage, and disposal of 2-(Bromomethyl)-6-
methoxynaphthalene waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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